2-{2-[(azepan-1-yl)methyl]-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl}-N-(2,5-dimethoxyphenyl)acetamide
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Description
2-{2-[(azepan-1-yl)methyl]-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl}-N-(2,5-dimethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C23H31N3O5 and its molecular weight is 429.517. The purity is usually 95%.
The exact mass of the compound 2-(2-(azepan-1-ylmethyl)-5-methoxy-4-oxopyridin-1(4H)-yl)-N-(2,5-dimethoxyphenyl)acetamide is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action
Mode of Action
Based on its chemical structure, it is plausible that it could interact with its targets through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and ionic interactions .
Biochemical Pathways
Without specific target identification, it is challenging to determine the exact biochemical pathways this compound affects. Compounds with similar structures have been found to be involved in mitochondrial trna maturation .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound are currently unknown. These properties are crucial for understanding the bioavailability of the compound, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .
Result of Action
The molecular and cellular effects of this compound’s action are currently unknown. These effects would be determined by the compound’s specific targets and the biochemical pathways it affects .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of this compound. For instance, certain compounds can be sensitive to light, requiring storage in dark conditions . .
Biological Activity
The compound 2-{2-[(azepan-1-yl)methyl]-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl}-N-(2,5-dimethoxyphenyl)acetamide is a complex organic molecule belonging to the dihydropyridine class. Its unique structural features suggest potential biological activities, particularly in neuropharmacology and enzyme inhibition.
Chemical Structure and Properties
This compound has the following characteristics:
Property | Value |
---|---|
Molecular Formula | C23H31N3O5 |
Molecular Weight | 397.52 g/mol |
IUPAC Name | This compound |
SMILES Notation | Cc1ccc(CNC(CN(C=C2OC)C(CN3CCCCCC3)=CC2=O)=O)cc1 |
LogP (Partition Coefficient) | 2.342 |
Water Solubility (LogSw) | -2.82 |
Biological Activity
The biological activity of this compound is primarily linked to its potential effects on the central nervous system (CNS). Compounds with similar structures often exhibit neuroactive properties, which may include:
- Neurotransmitter Modulation : The ability to influence neurotransmitter systems such as dopamine and serotonin.
- Enzyme Inhibition : Potential to inhibit enzymes involved in various biological pathways, including those related to inflammation and oxidative stress.
Case Studies and Research Findings
Several studies have explored the biological activity of similar compounds:
- Inhibition of Myeloperoxidase (MPO) : Research indicates that compounds structurally related to dihydropyridines can act as selective inhibitors of MPO, potentially providing therapeutic benefits in conditions like cardiovascular diseases and Parkinson's disease .
- Neuropharmacological Effects : Dihydropyridine derivatives have been investigated for their effects on neurotransmitter systems. For instance, compounds that modulate dopamine receptors have been shown to influence mood disorders and cognitive functions.
- Antioxidant Activity : Some studies suggest that these compounds may possess antioxidant properties, which can protect against oxidative stress in neuronal cells.
Synthesis and Chemical Reactions
The synthesis of this compound typically involves multi-step organic reactions. Common methods include:
- Refluxing with appropriate reagents.
- Microwave-assisted synthesis for enhanced yields.
Properties
IUPAC Name |
2-[2-(azepan-1-ylmethyl)-5-methoxy-4-oxopyridin-1-yl]-N-(2,5-dimethoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H31N3O5/c1-29-18-8-9-21(30-2)19(13-18)24-23(28)16-26-15-22(31-3)20(27)12-17(26)14-25-10-6-4-5-7-11-25/h8-9,12-13,15H,4-7,10-11,14,16H2,1-3H3,(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VIYPSIZMXKZYHT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)NC(=O)CN2C=C(C(=O)C=C2CN3CCCCCC3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H31N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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